4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C14H13FN2O/c1-17(10-11-3-2-8-16-9-11)14(18)12-4-6-13(15)7-5-12/h2-9H,10H2,1H3
• InChI Key: FETCOZJRYHYLOJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CN=CC=C1)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide, also known as FM-PB-22, is a synthetic cannabinoid that belongs to the family of indole-3-carboxamides. It is a potent agonist of the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabis. FM-PB-22 was first synthesized in 2012 and has since gained attention in the scientific community for its potential applications in drug research.

Mechanism of Action

4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body and brain. When 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide binds to these receptors, it activates a signaling cascade that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the endocannabinoid system can produce a range of effects, including pain relief, appetite stimulation, and mood alteration.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide are similar to those of cannabis. 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide has been shown to produce analgesic, anxiolytic, and anti-inflammatory effects in animal models. Additionally, 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide has been shown to increase food intake and induce hypothermia in rats. These effects are likely due to the activation of the CB1 and CB2 receptors by 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide.

Advantages and Limitations for Lab Experiments

4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide has several advantages over other synthetic cannabinoids. It is highly potent and selective for the CB1 and CB2 receptors, making it a useful tool for studying the endocannabinoid system. Additionally, 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide is relatively easy to synthesize and purify, making it accessible to researchers. However, 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide also has several limitations. It is highly lipophilic and can accumulate in fatty tissues, which may affect its pharmacokinetics. Additionally, 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide has not been extensively studied in humans, and its long-term effects are unknown.

Future Directions

There are several future directions for research on 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide. One area of interest is the development of new treatments for pain and inflammation. 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide has been shown to produce analgesic and anti-inflammatory effects in animal models, and further research may lead to the development of new drugs that target the endocannabinoid system. Another area of interest is the development of new tools for studying the endocannabinoid system. 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide is a potent agonist of the CB1 and CB2 receptors, and its use in research may lead to new insights into the mechanisms underlying various physiological processes. Finally, further research is needed to determine the long-term effects of 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide involves the reaction of 4-fluorobenzoyl chloride with N-methyl-N-(pyridin-3-ylmethyl)amine in the presence of a base catalyst. The resulting product is then purified through a series of chromatographic techniques to obtain the final compound. The synthesis of 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide is relatively straightforward and can be achieved through a simple two-step process.

Scientific Research Applications

4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide has been used extensively in drug research as a tool to study the endocannabinoid system. The endocannabinoid system is a complex network of receptors and signaling molecules that regulates various physiological processes such as appetite, pain sensation, and mood. By studying the effects of 4-fluoro-N-methyl-N-(pyridin-3-ylmethyl)benzamide on the endocannabinoid system, researchers can gain insight into the mechanisms underlying these processes and develop new treatments for various diseases.